2-(tetrahydro-3-thienylamino)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxamide

• IUPAC Name: 2-(thiolan-3-ylamino)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxamide
• InChI: InChI=1S/C13H17N3OS/c14-12(17)10-6-8-2-1-3-11(8)16-13(10)15-9-4-5-18-7-9/h6,9H,1-5,7H2,(H2,14,17)(H,15,16)
• InChI Key: SJNPECBVSFXNJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(N=C2C1)NC3CCSC3)C(=O)N
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

2-(Tetrahydro-3-thienylamino)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxamide, commonly referred to as TTA-UCP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. TTA-UCP is a synthetic compound that has been developed for its ability to regulate energy metabolism in cells, and it has been found to have a range of biochemical and physiological effects.

Mechanism of Action

TTA-UCP works by regulating the activity of uncoupling protein 1 (UCP1), which is found in brown adipose tissue. UCP1 is responsible for thermogenesis, which is the process of generating heat in the body. TTA-UCP stimulates the activity of UCP1, leading to an increase in energy expenditure and a reduction in body weight.
Biochemical and Physiological Effects:
TTA-UCP has been found to have a range of biochemical and physiological effects, including the regulation of energy metabolism in cells, the reduction of oxidative stress, and the prevention of inflammation. It has also been found to have a positive effect on insulin sensitivity, which is important in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of TTA-UCP is its ability to regulate energy metabolism in cells, which makes it a valuable tool in scientific research. However, its complex synthesis process and high cost can be limiting factors for its use in lab experiments.

Future Directions

There are several future directions for the research and development of TTA-UCP. One potential application is in the treatment of obesity and metabolic disorders, as it has been found to have a positive effect on energy metabolism and insulin sensitivity. Additionally, further research is needed to explore its potential applications in the treatment of other diseases, such as cancer and neurodegenerative disorders. The development of more efficient and cost-effective synthesis methods is also an area of future research.

Synthesis Methods

TTA-UCP is synthesized through a multi-step process, which involves the reaction of various chemical reagents under controlled conditions. The synthesis process is complex and requires expertise in organic chemistry. The final product is purified through a series of chromatography techniques to ensure its purity and quality.

Scientific Research Applications

TTA-UCP has been extensively studied in scientific research due to its potential applications in the field of medicine. It has been found to have a range of biochemical and physiological effects, including the regulation of energy metabolism in cells, the reduction of oxidative stress, and the prevention of inflammation.